![molecular formula C12H14FNO B2381364 1-(3-Fluorobenzyl)piperidin-4-one CAS No. 155868-53-4](/img/structure/B2381364.png)
1-(3-Fluorobenzyl)piperidin-4-one
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Overview
Description
“1-(3-Fluorobenzyl)piperidin-4-one” is a chemical compound with the molecular formula C12H14FNO . It has been identified as a highly potent AChE inhibitor and was found superior to donepezil, the first-line drug for the treatment of AD .
Synthesis Analysis
Piperidones, such as “this compound”, are of particular interest due to their unique biochemical properties. They serve as precursors to the piperidine ring, which is a ubiquitous moiety in many alkaloid natural products and drug candidates . The piperidone analogs that are synthesized have been bio-assayed for their varied activity .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a piperidine ring conjugated to a benzyl group through one nitrogen ring atom .
Chemical Reactions Analysis
Piperidones are known to exhibit varied biological properties such as antimicrobial, antioxidant, antitumor, cytotoxic, analgesic, anticancer, anti-HIV, etc . The compounds bearing piperidone skeleton that mimic the naturally occurring alkaloids and steroids have been synthesized and bio-assayed for their varied activity .
Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 193.22 g/mol . It has a hydrogen bond donor count of 0 and a hydrogen bond acceptor count of 3 . Its exact mass is 193.090292168 g/mol and its monoisotopic mass is 193.0909322 g/mol .
Scientific Research Applications
Synthesis and Structural Analysis
- The synthesis of analogs like 4-(4-fluorobenzyl)piperidine involves reactions like Grignard reactions and catalytic H/D exchange, demonstrating the compound's utility in advanced synthetic chemistry (Proszenyák et al., 2005).
- Structural analysis and synthesis of related compounds such as 3-(4-fluorobenzyl)-8-hydroxy-1,2,3,4-tetrahydrochromeno[3,4-c]pyridin-5-one provide insights into their molecular structure and potential applications (Y. Duan-zhi, 2005).
Pharmaceutical Intermediates and Chemical Modifications
- The compound serves as an intermediate in pharmaceutical synthesis, like in the preparation of piperidine analogs of curcumin with potential therapeutic applications (Lagisetty et al., 2009).
- Chemical modifications of similar compounds, such as 1-(4-[18F]fluorobenzyl)-4-[(5,6-dimethoxy-1-oxoindan-2-yl)methyl]piperidine, have been explored for in vivo studies, highlighting the adaptability of this chemical structure (Lee et al., 2000).
Catalysis and Reaction Mechanisms
- The compound's derivatives, like 4-(4-fluorobenzyl)piperidine, are used in catalytic processes and reaction mechanism studies, indicating their significance in understanding and enhancing chemical reactions (Proszenyák et al., 2004).
Potential in Tuberculosis Treatment
- Derivatives of the compound have been investigated for their potential as anti-tubercular agents, representing an avenue for novel therapeutic agents in combating tuberculosis (Odingo et al., 2014).
Mechanism of Action
properties
IUPAC Name |
1-[(3-fluorophenyl)methyl]piperidin-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14FNO/c13-11-3-1-2-10(8-11)9-14-6-4-12(15)5-7-14/h1-3,8H,4-7,9H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFEZKLXZZLRZTD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1=O)CC2=CC(=CC=C2)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14FNO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.24 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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